Cas no 1934717-87-9 (4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1934717-87-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5969775
• PubChem ID: 130703641
• Update Time: 2025-10-28

4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one
• EN300-1680993
• 1934717-87-9

• Inchi： 1S/C9H13N3O2/c1-5-8(6(2)12(3)11-5)7-4-14-9(13)10-7/h7H,4H2,1-3H3,(H,10,13)
• InChI Key： LTMDWDJFUQBNPN-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one

Introduction to 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1934717-87-9)

4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 1934717-87-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structure of 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one makes it a promising candidate for various therapeutic applications.

The chemical structure of 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one features a pyrazole ring substituted with a trimethyl group and an oxazolidinone ring. The combination of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is a common motif in many bioactive compounds, contributing to its pharmacological activity. The oxazolidinone ring, on the other hand, is known for its broad-spectrum antimicrobial activity and has been extensively studied in the development of antibiotics.

Recent studies have highlighted the potential of 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its antimicrobial activity against multidrug-resistant bacteria. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). These findings suggest that this compound could be a valuable addition to the arsenal of antibiotics needed to combat drug-resistant infections.

Beyond its antimicrobial properties, 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one has also shown promise in antiviral research. A study published in Antiviral Research reported that this compound exhibited significant inhibitory effects against several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral replication processes, making it a potential lead compound for the development of antiviral drugs.

In addition to its direct therapeutic applications, 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one has been explored as a scaffold for the design of new drugs. The flexibility and modularity of its structure allow for the introduction of various substituents to optimize its pharmacological properties. For instance, researchers have synthesized derivatives with enhanced solubility and bioavailability, which are crucial factors for drug development.

The safety profile of 4-(trimethyl-1H-pyrazol-4-yl)-1,3-oxazolidin-2-one has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation. These findings are supported by data from animal models, where no significant adverse effects were observed.

In conclusion, 4-(trimethyl-1H-pyrazol-4-y l)-1,3-o x az o lid i n - 2 - o n e (CAS No. 193 4 7 1 7 - 8 7 - 9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.